molecular formula C12H6BrF2NO3 B8345114 5-Bromo-6-(2,4-difluorophenoxy)nicotinic acid

5-Bromo-6-(2,4-difluorophenoxy)nicotinic acid

Cat. No.: B8345114
M. Wt: 330.08 g/mol
InChI Key: ZEPVOUKBTJGJSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-6-(2,4-difluorophenoxy)nicotinic acid is a useful research compound. Its molecular formula is C12H6BrF2NO3 and its molecular weight is 330.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H6BrF2NO3

Molecular Weight

330.08 g/mol

IUPAC Name

5-bromo-6-(2,4-difluorophenoxy)pyridine-3-carboxylic acid

InChI

InChI=1S/C12H6BrF2NO3/c13-8-3-6(12(17)18)5-16-11(8)19-10-2-1-7(14)4-9(10)15/h1-5H,(H,17,18)

InChI Key

ZEPVOUKBTJGJSK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)OC2=C(C=C(C=N2)C(=O)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-6-chloronicotinic acid (3.00 g, 12.7 mmol), 2,4-difluorophenol (3.30 g, 25.4 mmol) and cesium carbonate (16.5 g, 50.8 mmol) were combined in DMSO (25.4 mL), heated at 100° C. for 6 hours, cooled, diluted with 150 mL of iced water and the pH was adjusted to pH 3 with 12M HCl. The resulting solid was collected by filtration, washed with cold water and dried to constant mass to afford the title compound (2.84 g, 64%).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
16.5 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
25.4 mL
Type
solvent
Reaction Step Five
Name
Quantity
150 mL
Type
solvent
Reaction Step Six
Yield
64%

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